Cas no 1806948-64-0 (2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid)

• Product Name: 2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid
• CAS No: 1806948-64-0
• MF: C₈H₃F₂IN₂O₂
• MW: 324.022900819778
• CID: 4876110
• Update Time: 2025-05-19

2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid

• Inchi： 1S/C8H3F2IN2O2/c9-7(10)6-4(1-12)13-2-3(11)5(6)8(14)15/h2,7H,(H,14,15)
• InChI Key： CDRGVQHCOIYYBI-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C#N)C(C(F)F)=C1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 1.7
• Topological Polar Surface Area: 74

Additional information on 2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid

Introduction to 2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid (CAS No. 1806948-64-0)

2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1806948-64-0, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its cyano group, difluoromethyl substituent, and iodine atom, contribute to its unique chemical properties and make it a valuable intermediate in synthetic chemistry.

The presence of the cyano group at the 2-position of the pyridine ring introduces a polar functional moiety that can participate in hydrogen bonding interactions, enhancing the compound's solubility in polar solvents and its reactivity in various chemical transformations. The difluoromethyl group at the 3-position is a key feature that influences the electronic properties of the molecule. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making this substitution particularly attractive in drug design. Additionally, the iodine atom at the 5-position serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are commonly employed in constructing complex molecular architectures.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The structural motif of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid has been investigated for its potential applications in various therapeutic areas. For instance, studies have highlighted its utility as a building block in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of the cyano group and iodine substituent allows for selective modifications that can fine-tune binding interactions with biological targets, thereby improving drug efficacy and selectivity.

One notable application of this compound is in the development of small-molecule probes for biochemical assays. The fluorinated pyridine scaffold provides a scaffold that can be easily modified to generate libraries of compounds for high-throughput screening. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with protein targets, facilitating the rational design of novel therapeutics. The iodine atom also facilitates photolabile modifications, allowing for controlled release strategies in drug delivery systems.

The synthetic accessibility of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid (CAS No. 1806948-64-0) has been optimized through multi-step synthetic routes that leverage modern catalytic methods. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce both the cyano and difluoromethyl groups with high regioselectivity. These synthetic strategies highlight the compound's versatility as a synthetic intermediate and its potential for large-scale production.

From a medicinal chemistry perspective, the structural features of this compound offer several advantages over simpler pyridine derivatives. The electron-withdrawing nature of the cyano group enhances electrophilicity at certain positions on the ring, while the electron-donating effect of fluorine atoms modulates aromaticity and reactivity. This balance makes it an ideal candidate for further derivatization into more complex pharmacophores. Additionally, computational modeling studies have suggested that modifications at the 4-carboxylic acid position could enhance bioavailability by improving solubility and metabolic stability.

Recent publications have demonstrated the incorporation of 2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid into novel drug candidates targeting inflammatory diseases. The iodine substituent has been particularly useful in generating bioisosteres that maintain biological activity while improving pharmacokinetic profiles. Such studies underscore the importance of structural diversity in drug discovery and highlight how targeted modifications can yield compounds with enhanced therapeutic potential.

The compound's role as an intermediate in industrial processes has also been explored beyond pharmaceutical applications. In agrochemical research, for example, derivatives of this scaffold have shown promise as lead compounds for developing novel pesticides with improved environmental profiles. The ability to introduce various functional groups allows chemists to tailor properties such as bioavailability and persistence, making it a valuable tool in green chemistry initiatives.

In conclusion,2-Cyano-3-(difluoromethyl)-5-iodopyridine-4-carboxylic acid (CAS No. 1806948-64-0) represents a fascinating example of how structural complexity can be leveraged to develop molecules with diverse applications. Its unique combination of functional groups makes it an indispensable tool in synthetic chemistry and an attractive candidate for further exploration in drug discovery. As research continues to uncover new therapeutic targets and synthetic methodologies, compounds like this will undoubtedly play a pivotal role in shaping future advancements in medicine and biotechnology.